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Compound of Interest

6-Bromo-3-chloropyrazine-2-
Compound Name:
carbonitrile

cat. No.: B1377222

An In-depth Technical Guide to the Safe Handling and Management of 6-Bromo-3-
chloropyrazine-2-carbonitrile

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and risk mitigation strategies for 6-Bromo-3-chloropyrazine-2-carbonitrile.
Designed for researchers, chemists, and professionals in drug development, this document
synthesizes critical data from safety data sheets, chemical suppliers, and reactivity studies to
ensure the safe and effective use of this important synthetic intermediate.

Compound Profile and Hazard Identification

6-Bromo-3-chloropyrazine-2-carbonitrile is a heterocyclic organic compound utilized as a
key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its unique
structure, featuring a pyrazine ring substituted with bromine, chlorine, and a cyano group,
imparts a specific reactivity profile that is valuable for constructing complex molecules.[3][4]
However, this reactivity also necessitates a thorough understanding of its potential hazards.

Chemical and Physical Properties

A clear understanding of the compound's physical properties is the foundation of safe handling.
These properties dictate storage conditions, potential exposure routes, and appropriate
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emergency responses.

Property Value Source(s)
CAS Number 1257072-34-6 [5][6]
Molecular Formula CsHBrCINs [71[8]
Molecular Weight 218.44 g/mol [61[7]
Appearance Solid (Form not specified) [1]
N ) 281.1+35.0 °C at 760 mmHg
Boiling Point ) [6]
(Predicted)

2-8 °C, under inert gas
Storage Temperature , [1][7]
(Nitrogen or Argon)

GHS Hazard Classification and Statements

While a fully investigated toxicological profile is not available for this specific compound, data
for the compound and structurally similar halogenated pyrazines indicate several potential
hazards.[9] The GHS classification provided by suppliers serves as the primary guide for risk
assessment.
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GHS . Hazard
Hazard Class . Signal Word Source(s)
Pictogram Statement(s)
o GHSO07 .
Acute Toxicity, ) ) H302: Harmful if
(Exclamation Warning [6][10]
Oral swallowed
Mark)
Skin GHSO07
) o ) ) H315: Causes
Corrosion/Irritatio  (Exclamation Warning o [6][10]
skin irritation
n Mark)
) GHSO07 H319: Causes
Serious Eye ) ] ]
o (Exclamation Warning serious eye [6][10]
Damage/Irritation o
Mark) irritation
N GHSO07 H335: May
Specific Target ) ) ]
. (Exclamation Warning cause respiratory  [6][10]
Organ Toxicity

Mark)

irritation

Note: Some suppliers also list H312 (Harmful in contact with skin) and H332 (Harmful if

inhaled) for similar compounds, warranting a cautious approach that assumes higher toxicity.

[10]

Risk Mitigation and Hierarchy of Controls

Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective measures for reducing risk.
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f-lierarchy of Controls for 6-Bromo-3-chloropyrazine-2-carbonitril?

Elimination
(Not Feasible - Compound is required)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
* Certified Chemical Fume Hood
* Ventilated Enclosure for Weighing

Administrative Controls
» Standard Operating Procedures (SOPS)
e Designated Work Areas
¢ Annual Safety Training

1
:Least Effective

Personal Protective Equipment (PPE)
* Nitrile Gloves

 Safety Goggles & Face Shield
* Lab Coat
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Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Fume Hood
« Verify airflow
» Cover work surface with absorbent liner
« Stage all necessary equipment

3. Retrieve Compound
« Allow container to equilibrate to room temperature before opening to prevent moisture condensation.

:

4. Weigh Compound
» Use a tared weigh boat or glassine paper.
» Handle container gently to avoid creating dust.
* Close primary container immediately after dispensing.

l

5. Transfer to Reaction Vessel
* Carefully add the weighed solid.
» Use a powder funnel if necessary.

6. Decontaminate & Clean
» Wipe down balance and work surfaces.
« Dispose of contaminated materials in designated hazardous waste.

End: Procedure Complete
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Spill Occurs

Assess Spill Size & Location

Minor Spill Major Spill

(<5g, contained in fume hood) (>5g or outside of hood)

1. Alert personnel in the immediate area.
2. Wear full PPE (add respirator if needed).
3. Gently cover with absorbent material.
4. Sweep up carefully, avoiding dust generation.
5. Place in a sealed, labeled waste container.

1. Alert everyone and evacuate the lab.
2. Call emergency services / EHS.
3. Restrict access to the area.

4. Do not attempt to clean up alone.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-chloropyrazine-2-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-3-chloropyrazine-2-carbonitrile
https://www.fishersci.com/store/msds?partNumber=AC106860501&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR919629_msds.pdf
https://www.benchchem.com/product/b1377222#6-bromo-3-chloropyrazine-2-carbonitrile-safety-and-handling
https://www.benchchem.com/product/b1377222#6-bromo-3-chloropyrazine-2-carbonitrile-safety-and-handling
https://www.benchchem.com/product/b1377222#6-bromo-3-chloropyrazine-2-carbonitrile-safety-and-handling
https://www.benchchem.com/product/b1377222#6-bromo-3-chloropyrazine-2-carbonitrile-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1377222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

